Cas no 2343964-16-7 (rac-(3aR,7aS)-octahydropyrano[3,4-c]pyrrol-4-one)

• Product Name: rac-(3aR,7aS)-octahydropyrano[3,4-c]pyrrol-4-one
• CAS No: 2343964-16-7
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6093916
• PubChem ID: 139022438
• Update Time: 2025-10-29

rac-(3aR,7aS)-octahydropyrano[3,4-c]pyrrol-4-one Chemical and Physical Properties

Names and Identifiers

• 2343964-16-7
• rac-(3aR,7aS)-octahydropyrano[3,4-c]pyrrol-4-one
• EN300-7426521

• Inchi： 1S/C7H11NO2/c9-7-6-4-8-3-5(6)1-2-10-7/h5-6,8H,1-4H2/t5-,6+/m1/s1
• InChI Key： ATJYIRBDNFPWBS-RITPCOANSA-N
• SMILES： O1CC[C@@H]2CNC[C@@H]2C1=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-(3aR,7aS)-octahydropyrano[3,4-c]pyrrol-4-one

Research Briefing on rac-(3aR,7aS)-octahydropyrano[3,4-c]pyrrol-4-one (CAS: 2343964-16-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound rac-(3aR,7aS)-octahydropyrano[3,4-c]pyrrol-4-one (CAS: 2343964-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of rac-(3aR,7aS)-octahydropyrano[3,4-c]pyrrol-4-one as a key intermediate in the synthesis of complex heterocyclic compounds. Its fused pyrano-pyrrolidone scaffold offers a versatile platform for the development of novel bioactive molecules. Researchers have explored its utility in the design of enzyme inhibitors, particularly targeting proteases and kinases, which are implicated in various diseases, including cancer and neurodegenerative disorders.

One of the most notable findings in recent literature is the compound's role in the development of selective inhibitors for specific isoforms of phosphodiesterases (PDEs). PDEs are critical regulators of intracellular signaling pathways, and their dysregulation is associated with a range of pathological conditions. The unique stereochemistry of rac-(3aR,7aS)-octahydropyrano[3,4-c]pyrrol-4-one has been exploited to enhance binding affinity and selectivity, leading to promising preclinical results.

In addition to its pharmacological potential, advancements in the synthetic methodologies for rac-(3aR,7aS)-octahydropyrano[3,4-c]pyrrol-4-one have been reported. Recent publications describe improved catalytic asymmetric synthesis routes, which enable the production of enantiomerically pure forms of the compound. These developments are crucial for ensuring the reproducibility and scalability of its production, which is essential for further drug development efforts.

Furthermore, computational studies have provided insights into the molecular interactions of rac-(3aR,7aS)-octahydropyrano[3,4-c]pyrrol-4-one with its biological targets. Molecular docking and dynamics simulations have revealed key binding motifs and conformational preferences, which can guide the rational design of derivatives with enhanced therapeutic profiles. These in silico approaches complement experimental studies and accelerate the discovery process.

Despite these promising developments, challenges remain in the clinical translation of rac-(3aR,7aS)-octahydropyrano[3,4-c]pyrrol-4-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic optimization. Collaborative efforts between academia and industry will be vital to overcome these hurdles.

In conclusion, rac-(3aR,7aS)-octahydropyrano[3,4-c]pyrrol-4-one (CAS: 2343964-16-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and diverse biological activities position it as a valuable scaffold for the development of next-generation therapeutics. Continued exploration of its synthetic routes, mechanistic insights, and therapeutic potential will undoubtedly contribute to advancements in the field.